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Compound of Interest

Compound Name: 2-Amino-3,5-dichloropyridine

Cat. No.: B145740

In-Depth Technical Guide: 2-Amino-3,5-
dichloropyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for 2-Amino-3,5-
dichloropyridine, a key intermediate in organic synthesis, particularly within medicinal
chemistry and materials science.

Core Molecular Data

The fundamental molecular properties of 2-Amino-3,5-dichloropyridine are summarized
below. This data is critical for stoichiometric calculations, analytical characterization, and
experimental design.

Parameter Value

Molecular Formula C5H4CI2N2[1][2]

Molecular Weight 163.00 g/mol [3]

IUPAC Name 3,5-dichloropyridin-2-amine[2]
CAS Number 4214-74-8[2][3]
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Logical Relationship of Molecular Components

The following diagram illustrates the elemental composition derived from the molecular formula.

Molecular Formula
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Click to download full resolution via product page

Caption: Elemental breakdown of 2-Amino-3,5-dichloropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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